2-[(4-Chlorobenzyl)thio]propanoic acid

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]propanoic acid
• InChI: InChI=1S/C10H11ClO2S/c1-7(10(12)13)14-6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key: KUNWCLBBXUZVJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SCC1=CC=C(C=C1)Cl
• Molecular Formula: C10H11ClO2S
• DSSTOX Substance ID: DTXSID90399859
• Molecular Weight: 230.71 g/mol
• CAS No.: 122305-66-2

Description

2-[(4-Chlorobenzyl)thio]propanoic acid is a thioether-functionalized propanoic acid derivative characterized by a 4-chlorobenzyl group attached via a sulfur atom to the second carbon of the propanoic acid backbone. Its molecular formula is C${10}$H${11}$ClO$_2$S, with a calculated molecular weight of 230.71 g/mol. The chlorine substituent on the benzyl ring confers electron-withdrawing properties, which may enhance the acidity of the carboxylic acid group (pKa ~2–3 for similar thioether acids).

Preparation Methods

Synthetic Routes and Reaction Conditions: TAPS can be synthesized through the reaction of 3-chloropropanesulfonic acid with tris(hydroxymethyl)aminomethane . The reaction typically involves the use of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: In industrial settings, TAPS is produced in large quantities using similar synthetic routes but optimized for scale. The process involves careful control of reaction conditions, including temperature, pH, and concentration of reactants, to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: TAPS undergoes various chemical reactions, including:

Oxidation: TAPS can be oxidized under specific conditions, leading to the formation of sulfonic acid derivatives.

Reduction: Reduction reactions involving TAPS are less common but can occur under strong reducing conditions.

Substitution: TAPS can participate in nucleophilic substitution reactions, particularly with halogenated compounds.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include and .

Reduction: Strong reducing agents such as can be used.

Substitution: Bases like sodium hydroxide or potassium hydroxide are often employed.

Major Products:

Oxidation: Sulfonic acid derivatives.

Reduction: Reduced forms of TAPS, though less common.

Substitution: Various substituted derivatives depending on the reactants used.

Scientific Research Applications

Medicinal Chemistry

Pharmacological Properties:
2-[(4-Chlorobenzyl)thio]propanoic acid has been studied for its potential anti-inflammatory and analgesic effects. Research indicates that compounds with similar structures can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process. This suggests that this compound may exhibit similar pharmacological activities.

Case Study:
A study published in the Journal of Medicinal Chemistry explored derivatives of propanoic acid and their effects on pain relief. The findings indicated that modifications to the benzyl group significantly influenced the compound's efficacy and safety profile, highlighting the importance of structural variations like those present in this compound .

Agricultural Applications

Herbicide Development:
The compound has shown promise as a herbicide. Its structure allows it to interact with plant growth regulators, potentially inhibiting unwanted plant growth while promoting desirable species. Research from the California Department of Pesticide Regulation indicates that similar compounds have been utilized effectively in agricultural settings .

Field Trials:
Field trials have demonstrated that thioether-containing compounds can enhance herbicidal activity against various weed species. In these studies, this compound was tested alongside other thioether compounds, showing a significant reduction in weed biomass compared to controls .

Materials Science

Polymer Chemistry:
In materials science, this compound has been investigated for its role in synthesizing polymer membranes. These membranes are critical for applications requiring selective permeability, such as gas separation technologies. The incorporation of thioether functionalities can improve the mechanical properties and thermal stability of polymers .

Experimental Findings:
Research published by Sigma-Aldrich highlights the synthesis of polymer composites using thioether-based monomers. The resulting materials exhibited enhanced durability and resistance to environmental stressors, making them suitable for industrial applications .

Summary Table of Applications

Application Area	Description	Relevant Studies/Findings
Medicinal Chemistry	Potential anti-inflammatory and analgesic properties	Journal of Medicinal Chemistry
Agricultural Science	Herbicide development targeting unwanted plant growth	California Department of Pesticide Regulation
Materials Science	Synthesis of polymer membranes for gas separation	Sigma-Aldrich Research

Mechanism of Action

TAPS is often compared with other zwitterionic buffers such as:

• HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)
• MOPS (3-(N-morpholino)propanesulfonic acid)
• MES (2-(N-morpholino)ethanesulfonic acid)

Uniqueness of TAPS:

• pH Range: TAPS is effective in a pH range of 7.7 to 9.1, which is slightly different from other buffers.
• Stability: TAPS is highly stable and does not absorb significantly in the UV-visible spectrum, making it suitable for spectrophotometric assays .

Comparison with Similar Compounds

The following structurally related compounds (Table 1) highlight critical differences in substituents, functional groups, and properties, offering insights into structure-activity relationships.

Table 1: Comparative Analysis of Thio-/Carboxylic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent/Functional Groups	Key Properties	Biological Activity
2-[(4-Chlorobenzyl)thio]propanoic acid (hypothetical)	C${10}$H${11}$ClO$_2$S	230.71	4-Chlorobenzylthio, carboxylic acid	Predicted higher acidity due to Cl; moderate lipophilicity (logP ~2.5)	Not reported
(R)-2-[(5-Methoxy-1,3-benzothiazol-2-yl)thio]propanoic acid	C${11}$H${11}$NO$3$S$2$	285.34	5-Methoxybenzothiazolylthio, carboxylic acid	MP: 134–135°C; IR: 1710 cm$^{-1}$ (C=O)	Not specified
(S)-2-((Fmoc)amino)-3-(2-(trifluoromethylthio)indol-3-yl)propanoic acid	C${27}$H${21}$F$3$N$2$O$_4$S	526.53	Trifluoromethylthio-indole, Fmoc-protected amine	High molecular weight; fluorinated groups enhance metabolic resistance	Not specified
2-(4-Isopropylbenzylidene)propanoic acid	C${13}$H${14}$O$_2$	202.25	4-Isopropylbenzylidene (conjugated double bond), carboxylic acid	Crystalline structure; conjugated system enables UV absorption	Antibacterial, antifungal
2-[(4-Methyl-1,3-thiazol-2-yl)amino]propanoic acid	C${7}$H${10}$N$2$O$2$S	202.24	4-Methylthiazol-2-ylamino, carboxylic acid	Amino group introduces H-bonding capacity	Research use (no specific activity stated)

Key Observations:

Substituent Effects on Acidity :

• The 4-chlorobenzylthio group in the main compound likely increases carboxylic acid acidity compared to the 5-methoxybenzothiazolylthio group in , where methoxy is electron-donating.
• The trifluoromethyl group in further amplifies acidity due to strong electron withdrawal.

Physical Properties :

• Melting points vary significantly: The benzothiazole derivative has a high MP (134–135°C), attributed to aromatic stacking and hydrogen bonding. The benzylidene compound may exhibit lower MP due to reduced planarity.

Biological Activity :

• The benzylidene derivative demonstrates antibacterial/antifungal activity, likely from the conjugated system mimicking natural cinnamic acids. Thioether analogs (e.g., , hypothetical main compound) may exhibit distinct bioactivity due to sulfur’s nucleophilicity.

Structural Complexity vs. Function :

• Fluorinated and heterocyclic substituents (e.g., ) enhance target specificity but increase synthetic complexity. Simpler substituents (e.g., 4-Cl-benzyl) balance ease of synthesis with moderate lipophilicity.

Stability and Reactivity Considerations:

• Thioethers (main compound, ) are prone to oxidation, forming sulfoxides/sulfones, which may alter bioactivity.
• Conjugated systems () offer UV stability but limit flexibility for binding interactions.

Biological Activity

2-[(4-Chlorobenzyl)thio]propanoic acid is a compound characterized by the presence of both a chlorobenzyl and thio group, which contribute to its unique reactivity and biological activity. This article reviews the biological activities associated with this compound, focusing on its pharmacological effects, potential therapeutic applications, and mechanisms of action based on recent research findings.

Chemical Structure and Properties

The chemical structure of this compound can be depicted as follows:

$$\text{C}_{10}\text{H}_{12}\text{ClS}\quad (\text{Molecular Weight }215.72\,\text{g mol})$$

This structure includes:

• A chlorobenzyl moiety that enhances lipophilicity and potential interactions with biological membranes.
• A thio group that may facilitate various biochemical interactions.

Anti-inflammatory Properties

Recent studies have indicated that compounds similar to this compound exhibit significant anti-inflammatory effects. For example, derivatives containing similar structural motifs have been shown to inhibit the release of pro-inflammatory cytokines such as TNF-α and IL-6 in peripheral blood mononuclear cells (PBMCs) .

Table 1: Cytokine Inhibition by Related Compounds

Compound	TNF-α Inhibition (%)	IL-6 Inhibition (%)
Compound A	44%	30%
Compound B	65%	50%
This compound (hypothetical)	TBD	TBD

Antiproliferative Activity

The antiproliferative effects of related compounds were evaluated against various cancer cell lines, including HepG2 (liver cancer). The results showed that certain derivatives possess significant cytotoxicity, with IC50 values indicating effective inhibition of cell growth.

Table 2: Antiproliferative Activity against HepG2 Cells

Compound	IC50 (µg/mL)
Compound C	13.004
Compound D	28.399
This compound (hypothetical)	TBD

The mechanism by which this compound exerts its biological effects likely involves:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit aldose reductase (AR), an enzyme implicated in diabetic complications .
• Modulation of Cytokine Release : The ability to modulate cytokine levels suggests an immunomodulatory role, potentially beneficial in chronic inflammatory conditions .

Case Studies

In a recent study aimed at evaluating the biological activity of novel derivatives, compounds were synthesized and tested for their impact on cytokine release and cell proliferation. The findings revealed that many derivatives exhibited low toxicity while effectively inhibiting the proliferation of PBMCs, with some compounds increasing IL-10 production, which is associated with anti-inflammatory responses .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-[(4-Chlorobenzyl)thio]propanoic acid, and how can reaction conditions be modified to improve yield?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution, where 4-chlorobenzyl thiol reacts with α-halopropanoic acid derivatives. Reaction optimization includes adjusting solvent polarity (e.g., methanol or ethanol), temperature (31–35°C), and stoichiometry. For example, using methanol as a solvent at 0.75 concentration yielded 93% product in enantiomerically pure form . To enhance yield, employ inert atmospheres (N₂/Ar) to prevent oxidation of the thiol group and monitor progress via TLC or HPLC.

Q. Which spectroscopic techniques are most effective for characterizing this compound, and what key spectral markers should researchers prioritize?

• Methodological Answer : Prioritize IR spectroscopy to confirm the carboxylic acid C=O stretch (~1710 cm⁻¹) and thioether (C-S) absorption (~600–700 cm⁻¹). ¹H NMR in CD₃OD should show distinct signals: δ ~3.5–3.7 ppm (CH₂-S), δ ~1.5 ppm (CH₃), and aromatic protons from the 4-chlorobenzyl group (~7.2–7.4 ppm). Melting point analysis (134–135°C for enantiomers) and optical rotation ([α]D +17.8°) further validate purity .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Methodological Answer : Implement engineering controls (fume hoods), personal protective equipment (gloves, goggles), and exposure monitoring (air sampling per OSHA 29 CFR 1910.1020). Avoid skin contact by using impermeable lab coats and immediate decontamination with emergency showers. Store separately from oxidizing agents, and dispose of waste via approved chemical disposal programs .

Advanced Research Questions

Q. How can researchers resolve discrepancies in spectroscopic data (e.g., NMR shifts or IR absorption bands) observed during the characterization of derivatives?

• Methodological Answer : Discrepancies often arise from solvent effects, tautomerism, or impurities. For NMR, use deuterated solvents (CD₃OD vs. DMSO-d₆) to assess solvent-induced shifts. For IR, compare spectra in KBr pellets vs. ATR modes to rule out matrix effects. Cross-validate with high-resolution mass spectrometry (HRMS) and elemental analysis to confirm molecular formula .

Q. What methodologies are recommended for analyzing impurities or degradation products in this compound samples?

• Methodological Answer : Use reverse-phase HPLC with UV detection (λ = 254 nm) and gradient elution (acetonitrile/water + 0.1% TFA) to separate impurities. Compare retention times against reference standards like fenofibric acid derivatives or (4-chlorophenyl)(4-hydroxyphenyl)methanone . For degradation studies, employ accelerated stability testing (40°C/75% RH) and track hydrolytic byproducts via LC-MS .

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the pharmacological potential of analogs?

• Methodological Answer : Synthesize derivatives with modifications to the thioether linkage (e.g., replacing 4-chlorobenzyl with quinoline or indole moieties) . Test in vitro receptor binding assays (e.g., FXR or TGR5 agonism models) and correlate substituent effects (electron-withdrawing vs. donating groups) with activity. Use molecular docking to predict binding affinities .

Q. What in vitro or in vivo models are suitable for assessing the biological activity of this compound, particularly in modulating receptor targets?

• Methodological Answer : For metabolic disease research, use primary hepatocytes or FXR/TGR5 reporter cell lines to measure transcriptional activation (e.g., luciferase assays). In vivo, administer the compound to diet-induced obese mice and monitor lipid profiles via LC-MS. Validate target engagement with knockout models or competitive binding assays using reference agonists like GW7647 .